Cas no 3654-30-6 (ethyl 2-(2-methylpyridin-3-yl)acetate)

• Product Name: ethyl 2-(2-methylpyridin-3-yl)acetate
• CAS No: 3654-30-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD28141211
• CID: 3951190
• PubChem ID: 15169545
• Update Time: 2025-11-05

ethyl 2-(2-methylpyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 2-methyl-, ethyl ester
• ethyl 2-(2-methylpyridin-3-yl)acetate
• SB16244
• (2-Methylpyridin-3-yl)acetic acid ethyl ester
• HNUFWLPQHYPGPK-UHFFFAOYSA-N
• 3-pyridineacetic acid,2-methyl-,ethyl ester
• 3654-30-6
• SCHEMBL3595140

• MDL： MFCD28141211
• Inchi： 1S/C10H13NO2/c1-3-13-10(12)7-9-5-4-6-11-8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key： HNUFWLPQHYPGPK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1=CC=CN=C1C

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on ethyl 2-(2-methylpyridin-3-yl)acetate

Ethyl 2-(2-Methylpyridin-3-yl)Acetate: A Comprehensive Overview

Ethyl 2-(2-methylpyridin-3-yl)acetate, with the CAS number 3654-30-6, is a chemical compound that has garnered significant attention in various fields of research. This compound, often referred to by its systematic name, is a derivative of pyridine and is widely used in organic synthesis, pharmaceuticals, and material science. Its unique structure and properties make it a valuable tool in modern chemistry.

The molecular structure of ethyl 2-(2-methylpyridin-3-yl)acetate consists of a pyridine ring substituted with a methyl group at the 2-position and an acetyl group at the 3-position. The acetyl group is further esterified with an ethyl group, giving the compound its name. This structure endows the molecule with both aromatic and aliphatic characteristics, making it versatile for various applications.

Recent studies have highlighted the potential of ethyl 2-(2-methylpyridin-3-yl)acetate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines.

In addition to its pharmaceutical applications, ethyl 2-(2-methylpyridin-3-yl)acetate has found utility in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it an invaluable building block in synthetic chemistry. Recent advancements in catalytic methods have further enhanced its applicability, enabling more efficient syntheses of diverse compounds.

The environmental impact of ethyl 2-(2-methylpyridin-3-yl)acetate has also been a topic of interest. Studies have shown that this compound degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is required to fully understand its long-term effects on aquatic and terrestrial environments.

From a manufacturing perspective, ethyl 2-(2-methylpyridin-3-yl)acetate is typically synthesized via multi-step processes involving pyridine derivatives and acetylating agents. Innovations in green chemistry have led to the development of more sustainable synthesis routes, minimizing waste and improving yield.

In conclusion, ethyl 2-(2-methylpyridin-3-yl)acetate (CAS No: 3654-30-6) is a multifaceted compound with applications spanning pharmaceuticals, organic synthesis, and materials science. Its continued exploration promises to unlock new potential uses and contribute to advancements across these disciplines.